4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[4-(diethylamino)phenyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H20N4S/c1-4-11-19-14(16-17-15(19)20)12-7-9-13(10-8-12)18(5-2)6-3/h4,7-10H,1,5-6,11H2,2-3H3,(H,17,20)
• InChI Key: RAGPQLCQEQJMOG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2=NNC(=S)N2CC=C
• Molecular Formula: C15H20N4S
• DSSTOX Substance ID: DTXSID10396668
• Molecular Weight: 288.4 g/mol
• CAS RN: 669748-48-5

Description

The compound "4-allyl-5-[4-(diethylamino)phenyl]-4H-1,2,4-triazole-3-thiol" is a derivative of the 1,2,4-triazole class, which is known for its diverse biological activities and potential in medicinal chemistry. Although the specific compound is not directly mentioned in the provided papers, the general class of 1,2,4-triazole derivatives is well-represented, with studies highlighting their synthesis, molecular structure, and potential biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves multi-step reactions, often starting with the cyclization of various precursors such as dithiocarbazinate or thiosemicarbazides, followed by condensation or intramolecular cyclization to introduce various substituents . For example, the synthesis of a similar compound, "4-allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione," was achieved through the reaction of 3-isothiocyanatoprop-1-ene and isonicotinohydrazide, followed by base-catalyzed intramolecular dehydrative cyclization . This method could potentially be adapted for the synthesis of the compound by altering the substituents used in the reaction.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is often confirmed using techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR) spectroscopy, and Fourier-transform infrared (FT-IR) spectroscopy . These studies provide detailed information on the geometry, hydrogen bonding, and tautomeric states of the compounds. For instance, the presence of thiol-thione tautomerism is a common feature in these molecules, which can be analyzed using density functional theory (DFT) calculations .

Chemical Reactions Analysis

The reactivity of 1,2,4-triazole derivatives can be influenced by their tautomeric forms and the presence of various substituents. The thiol-thione tautomerism plays a significant role in the chemical behavior of these compounds . Additionally, the presence of allyl groups can introduce the possibility of further chemical transformations through reactions such as allylic substitutions or additions .

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives, such as solubility, melting point, and stability, are typically characterized using a combination of experimental techniques and theoretical calculations . These properties are crucial for understanding the compound's potential applications, especially in biological contexts. For example, the electronic structure, molecular electrostatic potential (MEP), and frontier molecular orbitals (FMO) analysis provide insights into the reactivity and interaction of the compound with biological targets .

Scientific Research Applications

Synthesis and Structural Applications

• Synthesis of Schiff Bases : A study by Mobinikhaledi et al. (2010) explored the synthesis of Schiff bases containing the 1,2,4-triazole ring, crucial in developing various organic compounds with potential industrial and pharmaceutical applications. Mobinikhaledi et al., 2010.

• Corrosion Inhibition : Orhan et al. (2012) studied the use of 4-allyl-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol in inhibiting corrosion in mild steel, demonstrating its potential in protecting metal surfaces in industrial applications. Orhan et al., 2012.

• Chemical Structure Analysis : Research by Kaldrikyan et al. (2013) focused on the synthesis of new 1,2,4-triazole-3-thiol derivatives to investigate the relationship between chemical structure and antitumor activity, highlighting the compound's significance in medicinal chemistry research. Kaldrikyan et al., 2013.

Biological and Pharmacological Studies

• DNA Methylation Inhibitors : Hakobyan et al. (2017) synthesized novel DNA methylation inhibitors from 1,2,4-triazole-3-thiols, indicating their potential in cancer treatment by modulating gene expression. Hakobyan et al., 2017.

• Antimicrobial Activities : Bayrak et al. (2009) investigated 1,2,4-triazoles for their antimicrobial activities, suggesting their use in developing new antimicrobial agents. Bayrak et al., 2009.

• Anti-Inflammatory Properties : A study by Arustamyan et al. (2021) synthesized 1,2,4-triazole-3-thiols with anti-inflammatory properties, providing insights into developing new anti-inflammatory drugs. Arustamyan et al., 2021.

• Anticancer Research : Šermukšnytė et al. (2022) explored the effects of 1,2,4-triazole-3-thiol derivatives on cancer cell migration and growth, shedding light on their potential as anticancer agents. Šermukšnytė et al., 2022.

• Cholinesterase Inhibitors : Research by Arfan et al. (2018) involved studying 1,2,4-triazole-3-thiols as cholinesterase inhibitors, indicating their potential in treating neurodegenerative diseases like Alzheimer's. Arfan et al., 2018.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s used in proteomics research, which suggests it may interact with proteins in some way.

Safety and Hazards

This compound is classified as an irritant. Always follow appropriate safety procedures when handling it.